![molecular formula C16H14N6O4S B2355781 ethyl 2-(3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate CAS No. 1226433-45-9](/img/structure/B2355781.png)
ethyl 2-(3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate
Overview
Description
Ethyl 2-(3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate is a useful research compound. Its molecular formula is C16H14N6O4S and its molecular weight is 386.39. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds with a pyrrolopyrazine scaffold, which is similar to the structure of the compound , have exhibited various biological activities, including antimicrobial activity . This suggests that our compound could potentially be used in the development of new antimicrobial agents.
Anti-inflammatory Activity
Pyrrolopyrazine derivatives have been shown to have anti-inflammatory activity, specifically through the inhibition of COX-1 and COX-2 . This indicates that our compound could potentially be used in the treatment of inflammatory conditions.
Antiviral Activity
Pyrrolopyrazine derivatives have also demonstrated antiviral activities . This suggests that our compound could potentially be used in the development of new antiviral drugs.
Antifungal Activity
In addition to their antimicrobial and antiviral activities, pyrrolopyrazine derivatives have shown antifungal activities . This indicates that our compound could potentially be used in the treatment of fungal infections.
Antioxidant Activity
Pyrrolopyrazine derivatives have exhibited antioxidant activity . This suggests that our compound could potentially be used in the prevention of oxidative stress-related diseases.
Antitumor Activity
Pyrrolopyrazine derivatives have demonstrated antitumor activity . This indicates that our compound could potentially be used in the treatment of cancer.
Kinase Inhibitory Activity
Pyrrolopyrazine derivatives have shown kinase inhibitory activity . This suggests that our compound could potentially be used in the treatment of diseases related to kinase activity.
Antibacterial Activity
A series of novel triazolo[4,3-a]pyrazine derivatives were synthesized and evaluated for in vitro antibacterial activity . This indicates that our compound could potentially be used in the development of new antibacterial agents.
Mechanism of Action
Target of Action
Compounds with similar structures, such as thiazole derivatives, have been found to inhibit cdk2, a protein kinase involved in cell cycle regulation .
Mode of Action
For instance, some thiazole derivatives have been shown to inhibit the activity of CDK2, thereby affecting cell cycle progression .
Biochemical Pathways
Based on the potential inhibition of cdk2, it can be inferred that this compound may affect cell cycle regulation pathways .
Pharmacokinetics
The solubility of thiazole derivatives in water, alcohol, and ether suggests that they may have good bioavailability.
Result of Action
Based on the potential inhibition of cdk2, it can be inferred that this compound may affect cell cycle progression, potentially leading to the inhibition of cell proliferation .
properties
IUPAC Name |
ethyl 2-[(3-pyrazin-2-yl-1,2,4-oxadiazole-5-carbonyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N6O4S/c1-2-25-15(24)8-3-4-10-11(8)19-16(27-10)21-13(23)14-20-12(22-26-14)9-7-17-5-6-18-9/h5-8H,2-4H2,1H3,(H,19,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJLGJKWGXJDLHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC2=C1N=C(S2)NC(=O)C3=NC(=NO3)C4=NC=CN=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N6O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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